Cas no 1261921-34-9 (4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid)

4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid structure
1261921-34-9 structure
Product Name:4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid
CAS No:1261921-34-9
MF:C13H10O4S
MW:262.281102657318
CID:2763606
PubChem ID:53226818
Update Time:2025-04-21

4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID10690436
    • 1261921-34-9
    • 4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid
    • Inchi: 1S/C13H10O4S/c1-7-4-8(12(14)15)2-3-10(7)9-5-11(13(16)17)18-6-9/h2-6H,1H3,(H,14,15)(H,16,17)
    • InChI Key: PMDZUWYUOWFTGH-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC(=C1)C1C=CC(C(=O)O)=CC=1C

Computed Properties

  • Exact Mass: 262.02997997Da
  • Monoisotopic Mass: 262.02997997Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 103Ų
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